Cas no 1797695-43-2 (2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide)

• Product Name: 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide
• CAS No: 1797695-43-2
• MF: C₂₀H₂₅ClFNO₂
• MW: 365.869408369064
• CID: 5371591
• Update Time: 2025-05-26

2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide

• Inchi： 1S/C20H25ClFNO2/c1-25-20(14-6-12-5-13(8-14)9-15(20)7-12)11-23-19(24)10-16-17(21)3-2-4-18(16)22/h2-4,12-15H,5-11H2,1H3,(H,23,24)
• InChI Key： PDQKMOZSCIONQR-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2(OC)C3CC4CC2CC(C4)C3)=O)=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.3±40.0 °C(Predicted)
• pka: 15.00±0.46(Predicted)

Additional information on 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide

Introduction to 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide (CAS No. 1797695-43-2)

Compound 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide, identified by its CAS number CAS No. 1797695-43-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzeneacetic amide moiety linked to a tricyclic alkyl group. The presence of both chloro and fluoro substituents further enhances its chemical reactivity and potential biological activity.

The structural complexity of 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide makes it a promising candidate for various applications in medicinal chemistry. The tricyclo[3.3.1.13,7]dec-2-yl group, a unique feature of this compound, contributes to its distinct three-dimensional conformation, which can influence its interactions with biological targets. This structural motif has been increasingly explored in the design of novel pharmacophores due to its ability to modulate binding affinity and selectivity.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a fluoro substituent in the position 6 of the benzene ring in 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide is particularly noteworthy, as fluorine atoms are known to increase the lipophilicity and binding affinity of drug candidates. This modification has been widely utilized in the optimization of active pharmaceutical ingredients (APIs) to achieve better therapeutic efficacy.

The chloro group at position 2 of the benzene ring adds another layer of chemical diversity to this compound, enabling further functionalization through various synthetic pathways. Chloro-substituted aromatic compounds are well-documented for their role in medicinal chemistry, often serving as key intermediates in the synthesis of more complex molecules. The combination of chloro and fluoro substituents in 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide suggests a versatile platform for developing novel therapeutic agents.

The N-terminal benzeneacetic amide moiety is another critical feature of this compound that contributes to its potential biological activity. Acetamides are known for their broad spectrum of biological effects, including anti-inflammatory, analgesic, and antiviral properties. The structural arrangement of the acetamide group in conjunction with the tricyclic alkyl group provides a unique scaffold that can interact with various biological targets, making it an attractive candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide with biological targets with high accuracy. These computational studies have been instrumental in guiding synthetic modifications and optimizing lead compounds for preclinical and clinical development. The ability to predict and manipulate molecular interactions has significantly accelerated the drug discovery process, making compounds like this one more accessible for therapeutic applications.

The synthesis of 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzeneacetamide involves multiple steps that require careful optimization to ensure high yield and purity. The tricyclic alkyl group presents a significant synthetic challenge due to its strained ring system, which necessitates specialized reaction conditions and catalysts. However, recent developments in synthetic methodologies have made it possible to construct such complex structures with greater ease and efficiency.

The methoxy group at the 2-position of the tricyclic alkyl chain is another important feature that influences the reactivity and biological activity of this compound. Methoxy-substituted aromatic compounds are known for their role as bioisosteres, often used to replace hydroxyl groups or other functional groups while maintaining or improving biological activity. The presence of a methoxy group in 2-Chloro-6-fluoro-N-[(2-methoxytricyclo[3.3.1.